Cas no 1804090-92-3 (1-(2-Bromo-6-(fluoromethyl)phenyl)-3-chloropropan-1-one)

• Product Name: 1-(2-Bromo-6-(fluoromethyl)phenyl)-3-chloropropan-1-one
• CAS No: 1804090-92-3
• MF: C₁₀H₉BrClFO
• MW: 279.533264875412
• CID: 4792689
• Update Time: 2025-07-01

1-(2-Bromo-6-(fluoromethyl)phenyl)-3-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-6-(fluoromethyl)phenyl)-3-chloropropan-1-one

• Inchi： 1S/C10H9BrClFO/c11-8-3-1-2-7(6-13)10(8)9(14)4-5-12/h1-3H,4-6H2
• InChI Key： JCBJPOJWRGIFFH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CF)=C1C(CCCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 3
• Topological Polar Surface Area: 17.1

Additional information on 1-(2-Bromo-6-(fluoromethyl)phenyl)-3-chloropropan-1-one

1-(2-Bromo-6-(Fluoromethyl)Phenyl)-3-Chloropropan-1-One: A Comprehensive Overview

1-(2-Bromo-6-(Fluoromethyl)Phenyl)-3-Chloropropan-1-One, also known by its CAS number 1804090-92-3, is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its aromatic ring system, which includes a bromine atom at the 2-position and a fluoromethyl group at the 6-position, along with a ketone group and a chlorine atom in the propanone moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery, agrochemicals, and advanced materials.

The synthesis of 1-(2-Bromo-6-(Fluoromethyl)Phenyl)-3-Chloropropan-1-One involves a series of carefully designed organic reactions. The starting material typically begins with bromobenzene derivatives, which undergo nucleophilic substitution or electrophilic aromatic substitution to introduce the fluoromethyl group. The propanone moiety is then introduced through either oxidation of an alcohol or direct ketone formation using appropriate reagents. The presence of both bromine and chlorine atoms in the molecule adds complexity to its synthesis, requiring precise control over reaction conditions to achieve high yields and purity.

Recent studies have highlighted the potential of this compound as a building block in drug design. Its aromatic ring system provides a platform for further functionalization, allowing chemists to explore various substitution patterns and stereochemical arrangements. For instance, researchers have investigated the use of this compound as a precursor for developing novel kinase inhibitors, which are critical in cancer therapy. The fluoromethyl group, in particular, has been shown to enhance the bioavailability and selectivity of such compounds, making them more effective in targeting specific cellular pathways.

In addition to its pharmaceutical applications, 1-(2-Bromo-6-(Fluoromethyl)Phenyl)-3-Chloropropan-1-One has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Recent advancements in this area have demonstrated that incorporating this compound into polymer blends can significantly improve their electrical conductivity and thermal stability. These findings suggest that it could play a pivotal role in the development of next-generation electronic materials.

The environmental impact of this compound is another area of active research. While it exhibits promising properties for various applications, its potential toxicity and biodegradability must be carefully evaluated. Studies are currently underway to assess its behavior in aquatic environments and its effects on non-target organisms. Understanding these factors will be crucial for ensuring the sustainable use of this compound in industrial settings.

In conclusion, 1-(2-Bromo-6-(Fluoromethyl)Phenyl)-3-Chloropropan-1-One (CAS No: 1804090-92-3) is a multifaceted organic compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in medicine, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic research and industrial innovation.